Cas no 2172199-13-0 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid
• CAS No: 2172199-13-0
• MF: C₂₃H₂₀N₂O₅
• MW: 404.415306091309
• CID: 6428240
• PubChem ID: 165511875
• Update Time: 2025-11-04

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid
• 2172199-13-0
• EN300-1550899
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]azetidine-3-carboxylic acid

• Inchi： 1S/C23H20N2O5/c26-21(25-12-15(13-25)22(27)28)10-5-11-24-23(29)30-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,15,20H,11-14H2,(H,24,29)(H,27,28)
• InChI Key： YCLIEUVEPXRGIU-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N1CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 404.13722174g/mol
• Monoisotopic Mass: 404.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylazetidine-3-carboxylic acid (CAS No: 2172199-13-0)

The compound 1-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylazetidine-3-carboxylic acid (CAS No: 2172199-13_0) is a highly specialized molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of peptide-based drugs, which are increasingly being explored for their ability to target specific biological pathways with high precision. The molecule's structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, and a butenoyl azetidine moiety, which contributes to its unique pharmacological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging multi-component reactions and click chemistry principles. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for preclinical studies. The Fmoc group plays a critical role in stabilizing the molecule during synthesis and can be selectively removed under specific conditions, allowing for further functionalization if required.

The structural uniqueness of this compound lies in its azetidine ring, a four-membered cyclic amine that imparts rigidity and enhances bioavailability. The presence of the butenoyl group introduces conjugation, which can influence the molecule's electronic properties and interactions with biological targets. Recent studies have demonstrated that this compound exhibits potent activity against various enzymatic targets, including proteases and kinases, making it a promising candidate for therapeutic interventions in diseases such as cancer and inflammatory disorders.

In terms of applications, 1-{(9H-fluoren_yl)methoxycarbonylamino}butenoylazetidine_3_carboxylic acid has shown potential as a prodrug due to its ability to undergo controlled release of active metabolites upon enzymatic cleavage. This property is particularly advantageous in drug delivery systems where sustained or targeted release is desired. Additionally, its stability under physiological conditions and favorable pharmacokinetic profile make it an attractive candidate for oral administration.

Recent research has also focused on modifying the side chains of this compound to enhance its solubility and permeability, addressing common challenges in drug development. For instance, the introduction of hydrophilic groups or lipid-soluble moieties has been explored to optimize its absorption across biological membranes. These modifications are guided by computational modeling tools that predict molecular interactions and optimize drug-like properties.

The development of this compound represents a significant step forward in the design of peptide-based therapeutics with enhanced functionality and specificity. Its modular structure allows for easy customization, enabling researchers to tailor its properties for diverse therapeutic applications. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts aimed at addressing unmet medical needs.